PI3Kα
  • Izorlisib
    Izorlisib
    • Cat. No.:
    • B612118
    • CAS No.:
    • 1007207-67-1
    • Molecular Formula:
    • C15H19N7O3S
    • Molecular Weight:
    • 377.4 g/mol
    Description
    CH5132799 has been used in trials studying the treatment of Solid Tumors.
    Izorlisib is an orally bioavailable inhibitor of the class I phosphatidylinositol-4,5-bisphosphate 3-kinase (PI3K) catalytic subunit a...
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  • ETP-46321
    ETP-46321
    • Cat. No.:
    • B612120
    • CAS No.:
    • Molecular Formula:
    • C20H27N9O3S
    • Molecular Weight:
    • 473.6 g/mol
    Description
    ETP-46321 is a potent and orally bioavailable PI3K α, δ inhibitor with potent biochemical and cellular activity and good pharmacokinetic properties (PK) after oral dosing. ETP-46321 PK/PD studies showed time dep...
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  • Fimepinostat
    Fimepinostat
    • Cat. No.:
    • B612121
    • CAS No.:
    • 1339928-25-4
    • Molecular Formula:
    • C23H24N8O4S
    • Molecular Weight:
    • 508.6 g/mol
    Description
    Fimepinostat (CUDC-907) has been used in trials studying the treatment of lymphoma, solid tumors, breast cancer, multiple myeloma, and NUT midline carcinoma, among others.
    Fimepinostat is an orally bioavailab...
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  • Gedatolisib
    Gedatolisib
    • Cat. No.:
    • B612122
    • CAS No.:
    • 1197160-78-3
    • Molecular Formula:
    • C32H41N9O4
    • Molecular Weight:
    • 615.7 g/mol
    Description
    Gedatolisib has been used in trials studying the basic science and treatment of Neoplasm, Ovary Cancer, Breast Cancer, Advanced Cancer, and Endometrial Cancer, among others.
    Gedatolisib is an agent targeting ...
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  • Serabelisib
    Serabelisib
    • Cat. No.:
    • B612128
    • CAS No.:
    • 1268454-23-4
    • Molecular Formula:
    • C19H17N5O3
    • Molecular Weight:
    • 363.4 g/mol
    Description
    Serabelisib is under investigation in clinical trial NCT02625259 (A Study to Evaluate the Relative Bioavailability, Effect of Food, and Gastric Potential Hydrogen (pH) Modification on the Pharmacokinetics of TAK...
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  • Pki-402
    Pki-402
    • Cat. No.:
    • B612131
    • CAS No.:
    • 1173204-81-3
    • Molecular Formula:
    • C29H34N10O3
    • Molecular Weight:
    • 570.6 g/mol
    Description
    also inhibits mammalian target of rapamycin;  structure in first source
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  • Gne-477
    Gne-477
    • Cat. No.:
    • B1671977
    • CAS No.:
    • 1032754-81-6
    • Molecular Formula:
    • C21H28N8O3S2
    • Molecular Weight:
    • 504.6 g/mol
    Description
    inhibits phosphatidylinositol 3-kinase and mTOR;  structure in first source
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  • PI3K-IN-31
    PI3K-IN-31
    • Cat. No.:
    • B10854700
    • CAS No.:
    • Molecular Formula:
    • C19H23F2N7O3
    • Molecular Weight:
    • 435.4 g/mol
    Description
    PI3K-IN-31 is a useful research compound. Its molecular formula is C19H23F2N7O3 and its molecular weight is 435.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PI3K-IN-31 suitable for many...
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  • Pik-iii
    Pik-iii
    • Cat. No.:
    • B15541543
    • CAS No.:
    • Molecular Formula:
    • C17H17N7
    • Molecular Weight:
    • 319.4 g/mol
    Description
    Pik-iii is a useful research compound. Its molecular formula is C17H17N7 and its molecular weight is 319.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Pik-iii suitable for many research ...
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  • WYE-687 dihydrochloride
    WYE-687 dihydrochloride
    • Cat. No.:
    • B15621921
    • CAS No.:
    • Molecular Formula:
    • C28H34Cl2N8O3
    • Molecular Weight:
    • 601.5 g/mol
    Description
    WYE-687 dihydrochloride is a useful research compound. Its molecular formula is C28H34Cl2N8O3 and its molecular weight is 601.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality WYE-687 dihydr...
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